Cas no 2639411-65-5 (Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate
• CAS No: 2639411-65-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5663660
• PubChem ID: 165904113
• Update Time: 2025-06-11

Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate
• 2639411-65-5
• EN300-27730319
• Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-14(2,3)19-13(18)10-8-15(16,9-10)11-4-6-12(17)7-5-11/h4-7,10,17H,8-9,16H2,1-3H3
• InChI Key： OBRMECVZPDZEIB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC(C2C=CC(=CC=2)O)(C1)N)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate (CAS No. 2639411-65-5)

Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate, identified by its CAS number 2639411-65-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with amino and hydroxyl functional groups, which endows it with unique structural and chemical properties. The tert-butyl moiety at the carboxyl position contributes to the stability and solubility profile of the molecule, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate incorporates several key pharmacophoric elements that are highly relevant to modern medicinal chemistry. The presence of an amino group (–NH₂) at the third position of the cyclobutane ring suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the hydroxyl group (–OH) attached to the para position of the phenyl ring introduces hydrogen bonding capabilities, which can enhance binding affinity and selectivity. These features make the compound a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in cyclobutane derivatives due to their diverse biological activities and structural versatility. Studies have demonstrated that compounds containing a cyclobutane ring can exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. Specifically, derivatives with amino and hydroxyl substituents have shown promise in preclinical models as potential leads for treating neurological disorders, cardiovascular diseases, and oncological conditions.

One of the most compelling aspects of Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate is its potential as a building block for structure-activity relationship (SAR) studies. By modifying the substituents on the cyclobutane ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the molecule. For instance, replacing the tert-butyl group with other alkyl or aryl groups could alter the lipophilicity and metabolic stability, while varying the position or nature of the amino and hydroxyl groups could influence receptor binding kinetics.

The synthesis of Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane core typically involves cyclization reactions such as intramolecular condensation or transition-metal-catalyzed reactions. The introduction of the amino and hydroxyl groups requires careful selection of protecting groups and reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have made it possible to access complex cyclic structures with high precision.

From a medicinal chemistry perspective, Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate holds potential as an intermediate in the synthesis of more complex drug candidates. Its unique structural features allow for diverse modifications, enabling researchers to explore multiple therapeutic avenues. For example, derivatization at the carboxyl position could yield amides or esters that are suitable for prodrug formulations, while functionalization at the amino group could facilitate coupling to other pharmacophores via amide or urea linkages.

Recent computational studies have highlighted the binding modes of similar cyclobutane derivatives to biological targets such as kinases and proteases. These studies suggest that Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate could interact with key residues in these enzymes through hydrogen bonding networks formed by its amino and hydroxyl groups. Such interactions may lead to inhibitory effects on enzyme activity, making this compound a candidate for developing small-molecule inhibitors.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired scaffolds in drug discovery. Compounds derived from biologically active natural products often exhibit high potency and selectivity due to their optimized molecular architecture. Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate, with its cyclobutane core reminiscent of certain natural product frameworks, aligns well with this trend. By leveraging computational screening tools and virtual ligand docking techniques, researchers can identify potential binding partners for this compound and assess its therapeutic relevance.

In conclusion, Tert-butyl 3-amino-3-(4-hydroxyphenyl)cyclobutane-1-carboxylate (CAS No. 2639411-65-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential as a scaffold for SAR studies, make it an attractive molecule for designing novel therapeutic agents. Advances in synthetic chemistry and computational biology continue to enhance our ability to evaluate and optimize compounds like this one for clinical applications.